Cas no 855377-39-8 (2-methyl-1-(2-pyridyl)pentan-1-one)

• Product Name: 2-methyl-1-(2-pyridyl)pentan-1-one
• CAS No: 855377-39-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD07699216
• CID: 1838314
• PubChem ID: 24723555
• Update Time: 2025-04-21

2-methyl-1-(2-pyridyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-METHYLBUTYL 2-PYRIDYL KETONE
• 2-methyl-1-(2-pyridyl)pentan-1-one
• LogP
• 2-methyl-1-pyridin-2-ylpentan-1-one
• 1-METHYLBUTYL PYRIDIN-2-YL KETONE
• 2-Methyl-1-(pyridin-2-yl)pentan-1-one
• SB54886
• 1-METHYLBUTYL2-PYRIDYLKETONE
• DTXSID60641993
• AKOS006285373
• DB-291479
• SCHEMBL19186112
• 855377-39-8
• MFCD07699216

• MDL： MFCD07699216
• Inchi： 1S/C11H15NO/c1-3-6-9(2)11(13)10-7-4-5-8-12-10/h4-5,7-9H,3,6H2,1-2H3
• InChI Key： TZSWDPXYMIGUQJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C(C)CCC

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 260.2°C at 760 mmHg
• Flash Point: 118°C
• Refractive Index: 1.497
• PSA: 29.96000
• LogP: 2.70050